Cas no 26905-73-7 (2,2':5',2''-Terthiophene,5-methyl-)

• Product Name: 2,2':5',2''-Terthiophene,5-methyl-
• CAS No: 26905-73-7
• MF: C₁₃H₁₀S₃
• MW: 262.413499355316
• CID: 256294
• PubChem ID: 176446
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,5-methyl-
• 2-methyl-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
• 5-Methyl-2,2':5',2"-terthiophene
• 5-Methyl-2,2':5',2''-terthiophene
• DTXSID70181411
• 2-methyl-5-[5-(2-thienyl)-2-thienyl]thiophene
• SCHEMBL498537
• .alpha.-T Me deriv.
• 5-methyl-2,2',5',2''-terthiophene
• 5-Methyl-2,2':5',2'-terthiophene
• 5-Methyl-alpha-terthiophene
• 26905-73-7
• 2,2':5',2''-Terthiophene, 5-methyl-

• Inchi： 1S/C13H10S3/c1-9-4-5-12(15-9)13-7-6-11(16-13)10-3-2-8-14-10/h2-8H,1H3
• InChI Key： VSQXFWPDQQZSOA-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(C)S1

Computed Properties

• Exact Mass: 261.9946
• Monoisotopic Mass: 261.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 364.4°C at 760 mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.658
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes